Cas no 1807001-64-4 (4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine)
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine
-
- Inchi: 1S/C8H8BrF2NO2/c1-14-5-2-4(3-9)6(7(10)11)8(13)12-5/h2,7H,3H2,1H3,(H,12,13)
- InChI Key: PCUCSZFHKUANAA-UHFFFAOYSA-N
- SMILES: BrCC1C=C(NC(C=1C(F)F)=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 313
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029488-250mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine |
1807001-64-4 | 95% | 250mg |
$931.00 | 2022-03-31 | |
| Alichem | A029029488-500mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine |
1807001-64-4 | 95% | 500mg |
$1,853.50 | 2022-03-31 | |
| Alichem | A029029488-1g |
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine |
1807001-64-4 | 95% | 1g |
$3,097.65 | 2022-03-31 |
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine
Professional Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine (CAS No. 1807001-64-4)
4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine (CAS No. 1807001-64-4) is a highly versatile intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and medicinal chemistry.
The molecular structure of 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine consists of a pyridine core substituted with several functional groups that enhance its reactivity and utility. The bromomethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, making it an excellent precursor for constructing more complex molecular frameworks. Additionally, the presence of a difluoromethyl group at the 3-position introduces electronic and steric effects that can influence the biological activity of derivatives derived from this compound.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their wide range of biological activities. The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine has been explored in several research studies as a key intermediate in the synthesis of small molecule inhibitors targeting various disease pathways.
One notable area of research involving this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By modifying the structure of 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are involved in cell proliferation and survival.
The hydroxyl and methoxy groups present in the molecule also contribute to its versatility. The hydroxyl group can participate in hydrogen bonding interactions, which is crucial for binding to biological targets with high affinity. On the other hand, the methoxy group provides a site for further functionalization through etherification or other chemical transformations. These features make 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine a valuable building block for medicinal chemists seeking to develop new drugs.
In addition to its role in kinase inhibition, this compound has also been investigated for its potential applications in antiviral and antibacterial therapies. The unique combination of substituents enhances its ability to interact with biological targets, making it a promising candidate for designing novel antimicrobial agents. Researchers have reported the synthesis of various derivatives of 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine that exhibit significant activity against pathogens resistant to conventional treatments.
The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine involves multi-step organic reactions that highlight the compound's synthetic utility. The bromomethyl group can be introduced through bromination reactions, while the difluoromethyl group can be incorporated using fluorinating agents or metal-catalyzed cross-coupling reactions. The hydroxyl and methoxy groups can be introduced at different stages of the synthesis depending on the desired final product. These synthetic strategies allow for fine-tuning the properties of derivatives derived from this intermediate.
The growing body of research on 4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine underscores its importance as a pharmacophore in drug discovery. Its structural features enable the design of molecules with diverse biological activities, making it a valuable tool for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly significant role in the development of next-generation pharmaceuticals.
1807001-64-4 (4-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)